Ivermectin luminol
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Overview
Description
Ivermectin luminol is a chemical compound that is synthesized by combining ivermectin and luminol. Ivermectin is a broad-spectrum antiparasitic drug, while luminol is a chemical that is used in forensic science to detect bloodstains. The combination of these two chemicals has been found to have potential applications in scientific research.
Mechanism Of Action
The mechanism of action of ivermectin luminol is not well understood. However, it is believed that the compound works by binding to specific molecules in the body and disrupting their function. This can lead to the death of parasites or the inhibition of biological processes.
Biochemical And Physiological Effects
The biochemical and physiological effects of ivermectin luminol are still being studied. However, it has been found to have antiparasitic properties similar to those of ivermectin. In addition, the luminescent properties of the compound can be used to study the interactions between biological molecules in laboratory experiments.
Advantages And Limitations For Lab Experiments
One advantage of using ivermectin luminol in laboratory experiments is its ability to detect and visualize biological molecules. This can aid in the study of biological processes and the development of new drugs. However, the compound may have limitations in terms of its specificity and sensitivity. Further studies are needed to determine the optimal conditions for its use in laboratory experiments.
Future Directions
There are several potential future directions for the use of ivermectin luminol in scientific research. One area of interest is the development of new drugs that target specific biological molecules. The luminescent properties of the compound can aid in the screening of potential drug candidates. Another potential application is the study of protein-protein interactions, which are important in many biological processes. The compound can be used to visualize these interactions in real-time. Finally, the use of ivermectin luminol in forensic science may also be explored, particularly in the detection of bloodstains at crime scenes.
Conclusion:
In conclusion, ivermectin luminol is a chemical compound that has potential applications in scientific research. Its luminescent properties can aid in the study of biological processes and the development of new drugs. Further studies are needed to fully understand its mechanism of action and optimize its use in laboratory experiments.
Synthesis Methods
The synthesis of ivermectin luminol involves the reaction of ivermectin and luminol in the presence of a catalyst. The reaction results in the formation of a new compound that has both antiparasitic and luminescent properties.
Scientific Research Applications
Ivermectin luminol has potential applications in scientific research, particularly in the fields of biochemistry and molecular biology. The luminescent properties of the compound can be used to detect and visualize biological molecules, such as proteins and nucleic acids, in laboratory experiments. This can aid in the study of biological processes and the development of new drugs.
properties
CAS RN |
122047-12-5 |
---|---|
Product Name |
Ivermectin luminol |
Molecular Formula |
C66H96N4O18 |
Molecular Weight |
1233.5 g/mol |
IUPAC Name |
[6-[6-[(10E,14E,16E)-6'-butan-2-yl-21,24-dihydroxy-5',11,13,22-tetramethyl-2-oxospiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-12-yl]oxy-4-methoxy-2-methyloxan-3-yl]oxy-4-methoxy-2-methyloxan-3-yl] 4-[4-[(1,4-dioxo-2,3-dihydrophthalazin-6-yl)-ethylamino]butylamino]-4-oxobutanoate |
InChI |
InChI=1S/C66H96N4O18/c1-12-36(3)58-39(6)25-26-65(88-58)34-46-31-45(87-65)21-19-38(5)57(37(4)17-16-18-43-35-80-61-56(73)40(7)29-49(64(76)83-46)66(43,61)77)85-54-33-51(79-11)60(42(9)82-54)86-55-32-50(78-10)59(41(8)81-55)84-53(72)24-23-52(71)67-27-14-15-28-70(13-2)44-20-22-47-48(30-44)63(75)69-68-62(47)74/h16-20,22,29-30,36-37,39,41-42,45-46,49-51,54-61,73,77H,12-15,21,23-28,31-35H2,1-11H3,(H,67,71)(H,68,74)(H,69,75)/b17-16+,38-19+,43-18+ |
InChI Key |
WQLHCVQBESMZGD-ZJZUZUJASA-N |
Isomeric SMILES |
CCC(C)C1C(CCC2(O1)CC3CC(O2)C/C=C(/C(C(/C=C/C=C/4\COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)OC(=O)CCC(=O)NCCCCN(CC)C8=CC9=C(C=C8)C(=O)NNC9=O)OC)OC)\C)C |
SMILES |
CCC(C)C1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)OC(=O)CCC(=O)NCCCCN(CC)C8=CC9=C(C=C8)C(=O)NNC9=O)OC)OC)C)C |
Canonical SMILES |
CCC(C)C1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)OC(=O)CCC(=O)NCCCCN(CC)C8=CC9=C(C=C8)C(=O)NNC9=O)OC)OC)C)C |
synonyms |
22,23-dihydroavermectin B(1a)-4''-(4-((4-(ethyl(1,2,3,4-tetrahydro-1,4-dioxo-6-phthalazinyl)amino)butyl)amino)-4-oxobutanoate) ivermectin-luminol |
Origin of Product |
United States |
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